Cas no 67081-02-1 (5-nitro-1,3-dihydro-2-benzofuran-1-one)

5-Nitro-1,3-dihydro-2-benzofuran-1-one is a nitro-substituted benzofuranone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a benzofuranone core with a nitro group at the 5-position, enhancing its reactivity as an intermediate in the preparation of more complex molecules. The compound is valued for its stability under standard conditions and its utility in electrophilic substitution reactions, making it suitable for constructing heterocyclic frameworks. Its nitro group also facilitates further functionalization, enabling diverse derivatization pathways. This compound is commonly used in the development of agrochemicals, dyes, and bioactive compounds, offering researchers a versatile building block for synthetic chemistry.
5-nitro-1,3-dihydro-2-benzofuran-1-one structure
67081-02-1 structure
Product name:5-nitro-1,3-dihydro-2-benzofuran-1-one
CAS No:67081-02-1
MF:C8H5NO4
MW:179.129602193832
CID:1115742
PubChem ID:13814395

5-nitro-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1(3H)-Isobenzofuranone
    • 5-nitro-1,3-dihydro-2-benzofuran-1-one
    • 5-nitro-3H-2-benzofuran-1-one
    • SCHEMBL3624177
    • EN300-155359
    • 5-nitrophthalide
    • 5-Nitroisobenzofuran-1(3H)-one
    • 67081-02-1
    • G63804
    • Inchi： InChI=1S/C8H5NO4/c10-8-7-2-1-6(9(11)12)3-5(7)4-13-8/h1-3H,4H2
    • InChI Key： XCCQAOSVHLEFJJ-UHFFFAOYSA-N
    • SMILES： C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O1

Computed Properties

  • Exact Mass: 179.02185764g/mol
  • Monoisotopic Mass: 179.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.1Ų

5-nitro-1,3-dihydro-2-benzofuran-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-155359-0.25g
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
0.25g
 $946.0 2023-02-14
Enamine
EN300-155359-1.0g
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
1g
 $0.0 2023-05-25
Enamine
EN300-155359-0.1g
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
0.1g
 $904.0 2023-02-14
Enamine
EN300-155359-0.5g
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
0.5g
 $987.0 2023-02-14
Enamine
EN300-155359-5.0g
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
5.0g
 $2981.0 2023-02-14
Enamine
EN300-155359-50mg
5-nitro-1,3-dihydro-2-benzofuran-1-one
 67081-02-1
50mg
 $864.0 2023-09-25
1PlusChem
1P01KYCG-100mg
5-nitroisobenzofuran-1(3H)-one
 67081-02-1 95%
100mg
 $77.00 2024-04-22
A2B Chem LLC
BA56448-1g
5-nitroisobenzofuran-1(3H)-one
 67081-02-1 95%
1g
 $280.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1563250-1g
5-Nitroisobenzofuran-1(3H)-one
 67081-02-1 98%
1g
 ￥3151.00 2024-05-04
Chemenu
CM523756-1g
5-Nitroisobenzofuran-1(3H)-one
 67081-02-1 95%
1g
 $324 2023-02-17

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Amadis Chemical Company Limited
(CAS:67081-02-1)5-nitro-1,3-dihydro-2-benzofuran-1-one
A1242160
Purity:99%
Quantity:1g
Price ($):315